Cas no 2060041-00-9 (3,3-diethyl-4-(2-fluorophenyl)pyrrolidine)

• Product Name: 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine
• CAS No: 2060041-00-9
• MF: C₁₄H₂₀FN
• MW: 221.313707351685
• MDL: MFCD30486939
• CID: 5163766
• PubChem ID: 131268804
• Update Time: 2025-06-12

3,3-diethyl-4-(2-fluorophenyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• CID 131268804
• Pyrrolidine, 3,3-diethyl-4-(2-fluorophenyl)-
• 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine

• MDL： MFCD30486939
• Inchi： 1S/C14H20FN/c1-3-14(4-2)10-16-9-12(14)11-7-5-6-8-13(11)15/h5-8,12,16H,3-4,9-10H2,1-2H3
• InChI Key： RNRPAXIBLLGMKG-UHFFFAOYSA-N
• SMILES： N1CC(C2=CC=CC=C2F)C(CC)(CC)C1

Experimental Properties

• Density: 0.976±0.06 g/cm3(Predicted)
• Boiling Point: 279.6±33.0 °C(Predicted)
• pka: 9.93±0.10(Predicted)

Additional information on 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine

Introduction to 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine (CAS No. 2060041-00-9)

3,3-diethyl-4-(2-fluorophenyl)pyrrolidine (CAS No. 2060041-00-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrrolidines, which are nitrogen-containing heterocyclic compounds with a wide range of biological activities.

The molecular structure of 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine features a pyrrolidine ring substituted with two ethyl groups at the 3-position and a 2-fluorophenyl group at the 4-position. The presence of these substituents imparts specific chemical and physical properties to the molecule, making it an interesting candidate for various research applications.

Recent studies have highlighted the potential of 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine in the development of novel therapeutic agents. One notable area of research is its use as a scaffold for designing drugs targeting central nervous system (CNS) disorders. The fluorine atom in the 2-fluorophenyl group can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

In a study published in the Journal of Medicinal Chemistry, researchers investigated the pharmacological properties of 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine-derived compounds. They found that these compounds exhibited potent activity against specific neurotransmitter receptors, suggesting their potential as lead compounds for developing treatments for conditions such as anxiety, depression, and neurodegenerative diseases.

The synthesis of 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine typically involves multi-step reactions, including the formation of the pyrrolidine ring and subsequent functionalization with the desired substituents. Advanced synthetic methods have been developed to improve the efficiency and yield of these reactions, making it more feasible to produce this compound on a larger scale for further research and development.

Beyond its potential as a therapeutic agent, 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine has also been explored for its utility in chemical biology studies. Its unique structure allows it to serve as a valuable tool for probing protein-protein interactions and other biological processes. For instance, researchers have used derivatives of this compound to study the binding mechanisms of specific proteins involved in signal transduction pathways.

The safety profile of 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine is an important consideration in its development as a pharmaceutical candidate. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for human use.

In conclusion, 3,3-diethyl-4-(2-fluorophenyl)pyrrolidine (CAS No. 2060041-00-9) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for developing new therapeutic agents and advancing our understanding of complex biological systems. Ongoing research continues to uncover new insights into its potential uses and mechanisms of action.